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Get Quote

The table below summarizes the core information available for Ftaxilide from chemical databases.

Property Details

Common
Name

Ftaxilide

CAS Number 19368-18-4

Molecular
Formula

C₁₆H₁₅NO₃

Molecular
Weight

269.30 g/mol

logP 3.326 [1]

Description A novel antituberculosis agent [1] [2].

Biological
Activity

Investigated as an antituberculosis agent; other pharmacological activities or specific

molecular targets are not detailed in the searched literature.
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The search results do not contain specific experimental protocols or quantitative biological data for

Ftaxilide. However, recent studies on drug discovery for other diseases provide a framework for the types of

methodologies that would be relevant.

A general workflow for phenotypic drug screening, which could be applied to a compound like Ftaxilide,

involves several key stages as shown below.
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General workflow for phenotypic drug screening.
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Establishing a Screening Platform: For an antituberculosis agent, this would typically involve a cell-

based assay using Mycobacterium tuberculosis-infected host cells. The primary readout would be a
reduction in bacterial load or an improvement in host cell survival [3] [4].

Hit Validation and Mechanism: After identifying active "hit" compounds from a library screen,
researchers conduct dose-response experiments to confirm efficacy. Subsequent investigations aim

to understand the compound's mechanism of action (MOA), which for Ftaxilide remains unspecified
in the available literature [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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